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  4. Methyl 5-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2,3,4-trihydroxybenzoate
Methyl 5-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2,3,4-trihydroxybenzoate Methyl 5-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2,3,4-trihydroxybenzoate
Brand Name: Vulcanchem
CAS No.: 104900-67-6
VCID: VC0034401
InChI: InChI=1S/C23H32O5/c1-13-7-6-8-17-22(13,3)10-9-14(2)23(17,4)12-15-11-16(21(27)28-5)19(25)20(26)18(15)24/h11,14,17,24-26H,1,6-10,12H2,2-5H3/t14-,17+,22+,23+/m0/s1
SMILES: CC1CCC2(C(C1(C)CC3=CC(=C(C(=C3O)O)O)C(=O)OC)CCCC2=C)C
Molecular Formula: C23H32O5
Molecular Weight: 388.5 g/mol

Methyl 5-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2,3,4-trihydroxybenzoate

CAS No.: 104900-67-6

Main Products

VCID: VC0034401

Molecular Formula: C23H32O5

Molecular Weight: 388.5 g/mol

Methyl 5-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2,3,4-trihydroxybenzoate - 104900-67-6

CAS No. 104900-67-6
Product Name Methyl 5-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2,3,4-trihydroxybenzoate
Molecular Formula C23H32O5
Molecular Weight 388.5 g/mol
IUPAC Name methyl 5-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2,3,4-trihydroxybenzoate
Standard InChI InChI=1S/C23H32O5/c1-13-7-6-8-17-22(13,3)10-9-14(2)23(17,4)12-15-11-16(21(27)28-5)19(25)20(26)18(15)24/h11,14,17,24-26H,1,6-10,12H2,2-5H3/t14-,17+,22+,23+/m0/s1
Standard InChIKey MFMAXXNRMUAGPE-VITDHJIUSA-N
Isomeric SMILES C[C@H]1CC[C@]2([C@H]([C@]1(C)CC3=CC(=C(C(=C3O)O)O)C(=O)OC)CCCC2=C)C
SMILES CC1CCC2(C(C1(C)CC3=CC(=C(C(=C3O)O)O)C(=O)OC)CCCC2=C)C
Canonical SMILES CC1CCC2(C(C1(C)CC3=CC(=C(C(=C3O)O)O)C(=O)OC)CCCC2=C)C
PubChem Compound 21681043
Last Modified Nov 11 2021
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